Cas no 844640-04-6 (Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-)

Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)- structure
844640-04-6 structure
Product Name:Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
CAS No:844640-04-6
MF:C10H11ClF3NO
MW:253.64865231514
CID:4213944
PubChem ID:57839022
Update Time:2025-04-24

Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
    • 2-chloro-6-[(2-methylpropan-2-yl)oxy]-4-(trifluoromethyl)pyridine
    • 2-(Tert-butoxy)-6-chloro-4-(trifluoromethyl)pyridine
    • SCHEMBL13691400
    • 844640-04-6
    • RSIAJDIPKXJCLR-UHFFFAOYSA-N
    • DB-163440
    • Inchi: 1S/C10H11ClF3NO/c1-9(2,3)16-8-5-6(10(12,13)14)4-7(11)15-8/h4-5H,1-3H3
    • InChI Key: RSIAJDIPKXJCLR-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(OC(C)(C)C)=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 253.0481262Da
  • Monoisotopic Mass: 253.0481262Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 22.1Ų
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